Cas no 1856736-83-8 (Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]-)

• Product Name: Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]-
• CAS No: 1856736-83-8
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 5253506
• Update Time: 2025-10-28

Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]-

• Inchi： 1S/C7H13F2NO/c8-7(9)3-6(4-7)5-10-1-2-11/h6,10-11H,1-5H2
• InChI Key： OKGPCDUKSLFXGS-UHFFFAOYSA-N
• SMILES： C(O)CNCC1CC(F)(F)C1

Additional information on Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]-

Research Brief on Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- (CAS: 1856736-83-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- (CAS: 1856736-83-8). This compound, characterized by its unique difluorocyclobutyl moiety, has garnered attention due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the selective introduction of the difluorocyclobutyl group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological investigations have revealed that Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain enzyme systems, suggesting potential applications in the treatment of metabolic disorders. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in preclinical models, demonstrating favorable bioavailability and stability.

In the context of therapeutic applications, this compound has shown efficacy in early-stage animal models of disease. For instance, studies have reported its ability to mitigate oxidative stress and inflammation, making it a candidate for further development in conditions such as neurodegenerative diseases and chronic inflammatory disorders. The compound's mechanism of action appears to involve the modulation of key signaling pathways, although detailed mechanistic studies are still underway.

Despite these promising findings, challenges remain in the development of Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- as a therapeutic agent. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed in subsequent research phases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Ethanol, 2-[[(3,3-difluorocyclobutyl)methyl]amino]- (CAS: 1856736-83-8) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and preliminary biological activity warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.